Cas no 1805577-23-4 (Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate)

Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate is a versatile benzoate derivative featuring reactive functional groups, including a bromomethyl substituent, chloro group, and cyano moiety, making it a valuable intermediate in organic synthesis. The bromomethyl group enables nucleophilic substitution reactions, while the chloro and cyano functionalities offer further derivatization potential. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs can be leveraged to construct complex heterocycles or active ingredients. Its crystalline solid form ensures stability under standard conditions, facilitating handling and storage. The ester group enhances solubility in organic solvents, streamlining its use in multi-step synthetic routes.

Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate structure

1805577-23-4 structure

Product Name:Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate

CAS No:1805577-23-4

MF:C₁₁H₉BrClNO₂

MW:302.551661252975

CID:4948224

Update Time:2025-06-15

Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate
- Inchi： 1S/C11H9BrClNO2/c1-2-16-11(15)10-7(5-12)3-9(13)4-8(10)6-14/h3-4H,2,5H2,1H3
- InChI Key： FGMPIMSPLWOIQC-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C=C(C#N)C=1C(=O)OCC)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 302
XLogP3: 3
Topological Polar Surface Area: 50.1

Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015017226-250mg	Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate	1805577-23-4	97%	250mg	480.00 USD	2021-06-18
Alichem	A015017226-500mg	Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate	1805577-23-4	97%	500mg	798.70 USD	2021-06-18
Alichem	A015017226-1g	Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate	1805577-23-4	97%	1g	1,460.20 USD	2021-06-18

Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate Related Literature

1. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
4. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

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5. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

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Additional information on Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate

Comprehensive Overview of Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate (CAS No. 1805577-23-4)

Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate (CAS No. 1805577-23-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a chloro substituent, and a cyano functionality, makes it a versatile intermediate for synthesizing complex molecules. Researchers and manufacturers value this compound for its role in developing novel active ingredients, particularly in drug discovery and crop protection formulations.

The growing demand for high-purity intermediates like Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate reflects broader trends in precision chemistry. With increasing interest in sustainable synthesis and green chemistry, this compound is often discussed in contexts such as atom-efficient reactions and catalytic processes. Its applications align with current industry priorities, including the development of biodegradable agrochemicals and targeted therapeutics, addressing frequently searched topics like "eco-friendly chemical synthesis" and "pharmaceutical intermediates for CNS drugs."

Analytical characterization of CAS No. 1805577-23-4 typically involves advanced techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent regulatory standards for research-grade chemicals. The compound's stability under controlled conditions and compatibility with diverse reaction media (e.g., polar aprotic solvents) further enhance its utility in multistep syntheses, a subject of numerous academic publications and patent applications.

From a commercial perspective, Ethyl 2-bromomethyl-4-chloro-6-cyanobenzoate occupies a niche but growing segment in fine chemicals. Supply chain professionals frequently search for terms like "custom synthesis benzoate derivatives" and "halogenated aromatic building blocks," reflecting market needs. The compound's shelf life, storage recommendations (typically 2-8°C under inert atmosphere), and handling protocols are critical considerations for distributors and end-users alike.

Innovative applications continue to emerge, particularly in covalent inhibitor design and bioconjugation chemistry. The bromomethyl moiety's reactivity enables selective modifications, making this compound valuable for developing PROTACs (Proteolysis Targeting Chimeras) and other cutting-edge modalities. Such applications resonate with trending searches in medicinal chemistry forums, including "warhead fragments for targeted protein degradation" and "multifunctional linker chemistry."